2-(4-bromophenyl)-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one
Overview
Description
2-(4-bromophenyl)-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one, also known as BMBI, is a chemical compound that has been widely studied for its potential applications in scientific research. BMBI belongs to the class of imidazoles and has been found to have various biological activities.
Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
- Photodynamic Therapy Application : A zinc phthalocyanine compound, with similarities to 2-(4-bromophenyl)-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one, demonstrates potential for use in photodynamic therapy for cancer treatment. Its high singlet oxygen quantum yield and good fluorescence properties make it a strong candidate as a Type II photosensitizer (Pişkin, Canpolat, & Öztürk, 2020).
Spectroscopic and Structural Analysis
- Spectral and Structural Studies : Research focusing on compounds structurally similar to 2-(4-bromophenyl)-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one has provided insights into their crystal structure and spectroscopic properties. These studies are crucial for understanding the compound's behavior in various applications, including the formation of hydrogen bonds and π–π stacking interactions (Jiun-Wei Hu & Kew-Yu Chen, 2015).
Catalytic and Synthetic Applications
- Catalytic Applications in Organic Synthesis : A novel mixed-ligand Cu(II) Schiff base complex, incorporating a structure similar to the compound , has shown effectiveness as a catalyst in the synthesis of 2-amino-4H-pyrans and tetrahydro-4H-chromenes. These compounds have various applications in organic synthesis (Ebrahimipour, Khosravan, Castro, Khajoee Nejad, Dušek, & Eigner, 2018).
Antimicrobial and Antibacterial Activities
- Antimicrobial and Antibacterial Properties : Certain derivatives of 2-(4-bromophenyl)-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one have demonstrated antimicrobial and antibacterial activities. These properties are significant in the development of new therapeutic agents against bacterial infections (Patil, Claffey, Deally, Hogan, Gleeson, Mendez, Müller‐Bunz, Paradisi, & Tacke, 2010).
properties
IUPAC Name |
(4E)-2-(4-bromophenyl)-4-[(4-methoxyphenyl)methylidene]-1H-imidazol-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2/c1-22-14-8-2-11(3-9-14)10-15-17(21)20-16(19-15)12-4-6-13(18)7-5-12/h2-10H,1H3,(H,19,20,21)/b15-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGFBNAXXHCXTDO-XNTDXEJSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=O)NC(=N2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/2\C(=O)NC(=N2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazol-5(4H)-one, 2-(4-bromophenyl)-4-(4-methoxybenzylidene)- |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.